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Compound of Interest

Compound Name: Antioxidant 25

Cat. No.: B033811 Get Quote

The term "Antioxidant 25" can refer to several distinct products with different chemical

compositions and associated hazards. To ensure the safety of laboratory personnel, it is

imperative to identify the specific product in use and consult its corresponding Safety Data

Sheet (SDS) before handling. This guide provides essential safety and logistical information for

various substances marketed as "Antioxidant 25," offering procedural guidance for their safe

use and disposal.

Identifying Your Antioxidant 25
The initial step in safe handling is accurate identification. Commercially, "Antioxidant 25" can

refer to:

Organic Rosemary Antioxidant CO2 Extract, 25% DTP: A natural extract used in various

industries.[1]

Eastman Tenox™ 25 Food-Grade Antioxidant: A food-grade preservative.[2]

POLYBATCH® AO 25: An antioxidant masterbatch used in the plastics industry.[3][4]

The safety precautions, required personal protective equipment (PPE), and disposal methods

will vary significantly depending on the specific product. Always verify the full product name and

manufacturer to obtain the correct SDS.
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Personal Protective Equipment (PPE)
Recommendations
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for different types of "Antioxidant 25"

based on available safety data.

PPE Category

Organic Rosemary

Antioxidant CO2

Extract, 25% DTP[1]

Eastman Tenox™ 25

Food-Grade

Antioxidant[2]

General Phenolic

Antioxidant[5]

Eye Protection

Safety glasses or

goggles if eye contact

is likely.

Causes serious eye

irritation. Safety

goggles are

recommended.

Safety glasses with

side shields or

chemical splash

goggles.

Hand Protection

Wash hands

thoroughly after

handling.

Causes skin irritation

and may cause an

allergic skin reaction.

Chemical-resistant

gloves (e.g., nitrile)

are recommended.

Nitrile or butyl rubber

gloves are suggested.

Avoid prolonged or

repeated skin contact.

Skin and Body

Protection

No specific

recommendations

under normal use.

Avoid contact with

skin and clothing. A

lab coat is

recommended.

Wear suitable

protective clothing to

prevent skin contact.

Respiratory Protection

Not expected to be

required under normal

conditions.

Not expected to be

required under normal

conditions with

adequate ventilation.

Not typically required

due to the product's

form.
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Adherence to standard operating procedures is crucial for minimizing risks in a laboratory

setting. The following procedural steps provide a framework for the safe handling and disposal

of antioxidants.

Operational Plan: Step-by-Step Handling Procedure
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

specific "Antioxidant 25" being used. Review the SDS to understand the specific hazards.

Engineering Controls: Whenever possible, handle the substance in a well-ventilated area.

For powdered or volatile substances, a fume hood or other local exhaust ventilation should

be used.[5]

Donning PPE: Put on the appropriate PPE as identified in the risk assessment and

summarized in the table above. Ensure all PPE is in good condition.

Handling: Avoid direct contact with the substance.[2] Do not eat, drink, or smoke in the

handling area.[5] Keep containers closed when not in use.[2][6]

Emergency Preparedness: Ensure that an eyewash station and safety shower are readily

accessible. Be familiar with the first-aid measures outlined in the SDS.

Disposal Plan: Managing Waste
All waste materials contaminated with "Antioxidant 25" should be considered potentially

hazardous and disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect all contaminated solid waste, such as used gloves, weighing papers,

and contaminated lab supplies, in a clearly labeled, sealed hazardous waste container.[7]

Liquid Waste: Collect any solutions containing the antioxidant in a designated, sealed

hazardous waste container.[7] Avoid releasing the material into the environment, as some

antioxidants are toxic to aquatic life.[2][5]

First Aid Measures
In the event of an exposure, immediate and appropriate first aid is critical. The following table

provides a summary of first aid recommendations.
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Exposure Route

Organic Rosemary

Antioxidant CO2

Extract, 25% DTP[1]

Eastman Tenox™ 25

Food-Grade

Antioxidant[2]

General Phenolic

Antioxidant[5]

Eye Contact

Flush with plenty of

water for several

minutes. Seek

medical attention if

irritation persists.

Immediately flush with

plenty of water for at

least 15 minutes.

Remove contact

lenses if present and

easy to do. Get

medical attention.

Promptly wash eyes

with plenty of water

while lifting the

eyelids.

Skin Contact

Wash skin thoroughly

with soap and water.

Seek medical

attention if irritation

develops.

Wash with soap and

plenty of water. Get

medical attention if

skin irritation or an

allergic reaction

develops.

Remove contaminated

clothing. Wash with

soap and water.

Inhalation

Remove victim to

fresh air. Seek

medical attention if

breathing becomes

difficult.

Supply fresh air;

consult a doctor in

case of symptoms.

Supply fresh air;

consult a doctor in

case of symptoms.

Ingestion

Call a physician or

poison control center

if you feel unwell. Do

not induce vomiting.

Seek medical advice.
Rinse mouth

thoroughly.

Visualizing Safe Laboratory Practices
To further clarify the procedural workflows, the following diagrams illustrate the key decision-

making processes for safe handling and PPE selection.
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Caption: Step-by-step workflow for the safe handling of chemical substances.
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Start: Identify Task & Substance
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Caption: Decision tree for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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